Cas no 2097978-19-1 (1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one)

• Product name: 1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 2097978-19-1
• MF: C₈H₁₄F₂N₂O
• MW: 192.206368923187
• CID: 5726772
• PubChem ID: 121201147

1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(difluoromethyl)pyrrolidin-1-yl]-2-(methylamino)ethanone
• 1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one
• AKOS026709146
• F1907-4685
• starbld0019988
• 2097978-19-1
• Ethanone, 1-[3-(difluoromethyl)-1-pyrrolidinyl]-2-(methylamino)-
• 1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C8H14F2N2O/c1-11-4-7(13)12-3-2-6(5-12)8(9)10/h6,8,11H,2-5H2,1H3
• InChI Key： NHRWLDFMJDINIR-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(CNC)=O)CC1)F

Computed Properties

• Exact Mass: 192.10741940g/mol
• Monoisotopic Mass: 192.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 0.6

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 280.2±25.0 °C(Predicted)
• pka: 8.46±0.10(Predicted)